Cas no 1806155-10-1 (2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806155-10-1
• MF: C₈H₄ClF₄NO₃
• MW: 273.568875312805
• CID: 4828563
• Update Time: 2025-10-28

2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H4ClF4NO3/c9-2-5-4(10)1-3(7(15)16)6(14-5)17-8(11,12)13/h1H,2H2,(H,15,16)
• InChI Key： HZMPQSSTQXMAAJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(=O)O)=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic Acid (CAS No. 1806155-10-1)

2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid, with the CAS number 1806155-10-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a fluoro substituent, and a trifluoromethoxy group, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid can be described as a pyridine ring substituted at the 2-position with a chloromethyl group, at the 3-position with a fluoro atom, and at the 6-position with a trifluoromethoxy group. The carboxylic acid functional group at the 5-position further enhances its utility as a building block in organic synthesis. This compound exhibits interesting electronic and steric properties due to the combination of electron-withdrawing and electron-donating groups present in its structure.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery and development. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The presence of fluorine atoms in this compound is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. Fluorinated pyridines are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate drug distribution and excretion.

The chloromethyl group in 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid serves as a versatile handle for further functionalization. This group can undergo various chemical transformations, such as nucleophilic addition reactions, allowing for the introduction of additional functional groups at this position. Such reactivity makes this compound a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

The pharmaceutical industry has been actively exploring the use of pyridine derivatives in the development of new drugs targeting various diseases. For instance, recent studies have highlighted the potential of fluorinated pyridines in the treatment of cancer, infectious diseases, and neurological disorders. The unique structural features of 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid make it an attractive candidate for further investigation in these areas.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of kinase activity is associated with various diseases, particularly cancer. Fluorinated pyridines have been found to enhance the potency and selectivity of kinase inhibitors, making them more effective in targeting disease-causing kinases while minimizing side effects.

In addition to its applications in oncology, 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid may also find utility in the treatment of infectious diseases. Recent research has demonstrated that fluorinated pyridines can exhibit antimicrobial properties by interfering with essential bacterial processes. The ability to design molecules that target specific bacterial pathways while avoiding resistance mechanisms is crucial for addressing the growing threat of antibiotic-resistant infections.

The synthesis of 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms and other functional groups often necessitates specialized synthetic techniques to achieve regioselectivity and minimize unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with increasing efficiency and precision.

The role of computational chemistry and molecular modeling has been instrumental in understanding the structural and electronic properties of this compound. These tools allow researchers to predict how different substituents will affect the reactivity and biological activity of molecules, enabling more rational approaches to drug design. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for further development.

The safety profile of 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid is an important consideration in its application as a pharmaceutical intermediate. While this compound is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers should adhere to established guidelines for working with organic chemicals, including using appropriate personal protective equipment (PPE) and maintaining good laboratory hygiene.

In conclusion, 2-(Chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806155-10-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, compounds like this one will remain at the forefront of medicinal chemistry innovation.